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Compound of Interest

Compound Name:
1-[(2-Butoxyethyl)amino]-4-

hydroxyanthraquinone

CAS No.: 94313-83-4

Cat. No.: B12674357

Get Quote

PART 1: EXECUTIVE SUMMARY & IDENTITY
Disperse Black 1 (CAS 6054-48-4) is a synthetic azo dye primarily utilized in the textile and

polymer industries. While often handled as a colorant, its structural capacity for reductive

cleavage poses significant toxicological risks relevant to research and safety professionals.

This guide moves beyond the standard Safety Data Sheet (SDS) to explain the mechanism of

toxicity—specifically the release of aromatic amines—and establishes a self-validating safety

protocol for its handling.
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Parameter Technical Specification

CAS Number 6054-48-4

Common Name Disperse Black 1; C.I. 11365

Chemical Name 1-Naphthalenamine, 4-[(4-aminophenyl)azo]-

Molecular Formula C₁₆H₁₄N₄

Molecular Weight 262.31 g/mol

Physical State Dark brown to black powder/crystals

Solubility
Soluble in acetone, ethanol, benzene; Insoluble

in water

Chemical Class Azo Disperse Dye (Monoazo)

PART 2: HAZARD IDENTIFICATION & MECHANISTIC
TOXICITY
Core Hazard Directive: Treat CAS 6054-48-4 as a Potential Carcinogen and Skin Sensitizer.

Standard SDS documents often list "No Data Available" for specific GHS codes due to gaps in

registration dossiers for older dyes. However, as scientists, we must infer hazard based on

chemical structure and metabolic pathways.

The "Hidden" Hazard: Reductive Cleavage
The primary risk of Disperse Black 1 lies not just in the parent molecule, but in its metabolic

breakdown. Upon ingestion or skin absorption, azo reductases (liver enzymes or skin

microflora) cleave the azo bond (-N=N-), releasing free aromatic amines.[1][2][3]

The Cleavage Pathway:

Parent Dye: Disperse Black 1

Reaction: Reductive Cleavage (in vivo)
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Metabolites:

1,4-Benzenediamine (p-Phenylenediamine): A known sensitizer.

1-Naphthalenamine (alpha-Naphthylamine): A toxic aromatic amine, historically associated

with bladder cancer risks (often due to beta-isomer impurities).

Derived GHS Classification (Precautionary Profile)
Based on the release of restricted amines and structural alerts.

Hazard Class Category Hazard Statement (H-Code)

Carcinogenicity Cat. 1B

H350: May cause cancer

(derived from amine release).

[4]

Skin Sensitization Cat. 1
H317: May cause an allergic

skin reaction.[5]

Aquatic Toxicity Cat. 1
H410: Very toxic to aquatic life

with long lasting effects.

Acute Toxicity Cat. 4
H302: Harmful if swallowed.[6]

[5][7][8]

PART 3: VISUALIZATION OF TOXICOLOGICAL
PATHWAY
The following diagram illustrates the metabolic activation of Disperse Black 1. This workflow

validates why strict PPE is required—you are protecting against the metabolites as much as

the parent compound.
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Figure 1: Metabolic pathway showing the reductive cleavage of Disperse Black 1 into toxic

aromatic amines.[1][2][3][9]

PART 4: HANDLING PROTOCOLS & RISK
MANAGEMENT
This protocol is designed to be self-validating: if the engineering controls fail, the PPE serves

as a redundant barrier.

Engineering Controls
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Primary Barrier: All weighing and transfer of dry powder must be performed inside a certified

Chemical Fume Hood or Powder Containment Station.

Dust Suppression: Use anti-static weighing boats to prevent powder dispersal.

Ventilation: Ensure hood face velocity is calibrated to 0.5 m/s (100 fpm).

Personal Protective Equipment (PPE)
Respiratory: If fume hood work is not feasible (unlikely), a P3 (EN 143) or N95/N100

particulate respirator is mandatory.

Dermal:

Gloves: Double-gloving recommended. Inner layer: Latex or Nitrile (4 mil). Outer layer:

Nitrile (extended cuff, >5 mil).

Body: Tyvek® lab coat or disposable coveralls to prevent clothing contamination.

Ocular: Chemical splash goggles. Standard safety glasses are insufficient for fine powders

that can drift.

Decontamination & Spill Response
Dry Spill: Do not dry sweep. This generates aerosolized dust. Use a HEPA vacuum or wet-

wipe method.

Wet Wipe Solvent: Use a surfactant/water mix. Avoid organic solvents (acetone/ethanol)

initially, as these increase skin permeability if they contact the user.

Destruction: Azo dyes can be chemically degraded using strong oxidizing agents (e.g., 10%

Sodium Hypochlorite) which break the chromophore, though this does not necessarily

neutralize the amine toxicity immediately. Treat waste as hazardous.

PART 5: REGULATORY & COMPLIANCE STATUS
Researchers must be aware that this compound falls under "Restricted Substances" lists in

many jurisdictions due to the "Azo Bond" rule.
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EU REACH (Annex XVII): Listed under Azocolorants.[10] Use is restricted in textiles/leather

contacting skin if it releases >30 ppm of restricted amines.[3]

California Prop 65: While 6054-48-4 is not always explicitly named, its cleavage product (1-

Naphthalenamine) is a listed carcinogen.

Canada (CEPA): Listed in the Domestic Substances List (DSL) but flagged for "Significant

New Activity" (SNAc) or assessment regarding aromatic amine release.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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